Cas no 7243-27-8 (3-[(2-methyl-4-pyrrolidin-1-yl-7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)methyl]benzonitrile)

• Product Name: 3-[(2-methyl-4-pyrrolidin-1-yl-7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)methyl]benzonitrile
• CAS No: 7243-27-8
• MF: C₂₀H₂₃N₅
• MW: 333.430123567581
• CID: 1755720
• PubChem ID: 5260750
• Update Time: 2025-04-21

3-[(2-methyl-4-pyrrolidin-1-yl-7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(2-methyl-4-pyrrolidin-1-yl-7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)methyl]benzonitrile
• 3-[(2-methyl-4-pyrrolidin-1-yl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)methyl]benzonitrile
• 7243-27-8
• DTXSID40413993

• Inchi： 1S/C20H23N5/c1-15-22-19-7-10-24(13-17-6-4-5-16(11-17)12-21)14-18(19)20(23-15)25-8-2-3-9-25/h4-6,11H,2-3,7-10,13-14H2,1H3
• InChI Key： KMANNBXTTAIHHO-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(CCN(CC4C=CC=C(C#N)C=4)C3)N=C(C)N=2)CCCC1

Computed Properties

• Exact Mass: 333.19559
• Monoisotopic Mass: 333.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.25
• Boiling Point: 528.2°C at 760 mmHg
• Flash Point: 273.2°C
• Refractive Index: 1.648
• PSA: 56.05